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For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the structure, properties, and biological
significance of C18:1 Glucosyl ceramide-d5, a deuterated analog of the naturally occurring
C18:1 Glucosyl ceramide. This document details its chemical characteristics, its role in
biological systems, and its application in research, particularly in the field of lipidomics.

Core Structure and Chemical Properties

C18:1 Glucosyl ceramide-d5 is a synthetic, deuterated version of glucosylceramide, a simple
glycosphingolipid. It consists of a glucose molecule linked to a ceramide backbone. The
ceramide portion is composed of a sphingosine base (d18:1) N-acylated with an oleic acid
(C18:1). The "-d5" designation indicates that five deuterium atoms have been incorporated into
the molecule, typically at the terminal methyl group of the sphingosine tail, to increase its mass
for use as an internal standard in mass spectrometry-based analyses.

The IUPAC name for a common isomer is (Z)-N-[(E,2S,3R)-17,17,18,18,18-pentadeuterio-3-
hydroxy-1-[(2R,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-ylJoxyoctadec-4-en-2-
ylJoctadec-9-enamide[1].
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Table 1: Physicochemical Properties of C18:1 Glucosyl ceramide-d5

Property Value Source
Molecular Formula Ca2H74DsNOs [2][3]
Molecular Weight ~731.11 g/mol [2][3]
Appearance Powder [3]
Storage Temperature -20°C [3]
Purity >99% (TLC) [3]

Biological Significance of Glucosylceramide

Glucosylceramide is a pivotal molecule in cellular biology, serving both structural and signaling
roles. It is the precursor for the synthesis of a vast array of complex glycosphingolipids,
including gangliosides and globosides.

Key Functions:

e Membrane Structure and Fluidity: Glucosylceramides are integral components of cellular
membranes, contributing to their integrity and fluidity. They are particularly enriched in lipid
rafts, which are specialized membrane microdomains involved in signal transduction.

o Cell Signaling: Glucosylceramide and its metabolites are bioactive molecules that participate
in various signaling pathways, regulating processes such as cell growth, differentiation, and
apoptosis (programmed cell death).

o Disease Involvement: Dysregulation of glucosylceramide metabolism is implicated in several
diseases. For instance, the accumulation of glucosylceramide is a hallmark of Gaucher
disease, a lysosomal storage disorder. It is also involved in the pathogenesis of some
cancers and skin disorders.

Metabolic Pathway of Glucosylceramide

Glucosylceramide is synthesized in the endoplasmic reticulum and the Golgi apparatus. The
primary pathway involves the transfer of a glucose molecule from UDP-glucose to a ceramide
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backbone, a reaction catalyzed by the enzyme glucosylceramide synthase (GCS).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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